Cas no 896295-11-7 (N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-nitrobenzamide)

• Product Name: N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-nitrobenzamide
• CAS No: 896295-11-7
• MF: C₁₇H₁₄FN₃O₄
• MW: 343.309167385101
• CID: 6009118
• PubChem ID: 18573380
• Update Time: 2025-06-03

N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-nitrobenzamide
• Benzamide, N-[1-(4-fluorophenyl)-5-oxo-3-pyrrolidinyl]-3-nitro-
• N-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-3-nitrobenzamide
• AKOS024658497
• N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-3-nitrobenzamide
• 896295-11-7
• F2539-0874

• Inchi： 1S/C17H14FN3O4/c18-12-4-6-14(7-5-12)20-10-13(9-16(20)22)19-17(23)11-2-1-3-15(8-11)21(24)25/h1-8,13H,9-10H2,(H,19,23)
• InChI Key： MWZDNVOMKPLIEU-UHFFFAOYSA-N
• SMILES： C(NC1CC(=O)N(C2=CC=C(F)C=C2)C1)(=O)C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 343.09683410g/mol
• Monoisotopic Mass: 343.09683410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 644.3±55.0 °C(Predicted)
• pka: 12.42±0.20(Predicted)

Additional information on N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-nitrobenzamide

Comprehensive Analysis of N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-nitrobenzamide (CAS 896295-11-7): Properties, Applications, and Research Insights

The compound N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-nitrobenzamide (CAS 896295-11-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This article delves into its chemical properties, synthesis pathways, and emerging roles in drug discovery, aligning with current trends such as targeted drug design and small-molecule therapeutics—topics frequently searched in academic and industry circles.

Structurally, N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-nitrobenzamide combines a fluorophenyl moiety with a 5-oxopyrrolidin core and a nitrobenzamide group. This arrangement contributes to its polarity and hydrogen-bonding capacity, making it a candidate for modulating protein-protein interactions—a hot topic in cancer research and neurodegenerative disease studies. Researchers often query terms like "pyrrolidinone derivatives in medicine" or "fluorophenyl compounds' bioactivity," reflecting broader interest in such scaffolds.

Synthesis of CAS 896295-11-7 typically involves multi-step organic reactions, including amide coupling between 3-nitrobenzoic acid derivatives and substituted pyrrolidinone intermediates. Recent publications highlight optimized methods to improve yield, a concern for labs focusing on green chemistry—a trending search term. The compound’s nitro group also offers opportunities for further functionalization, a strategy explored in prodrug development.

In pharmacological contexts, N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-nitrobenzamide has been investigated for its potential as a kinase inhibitor or enzyme modulator. These applications resonate with searches like "small molecules for inflammation" or "nitrobenzamide derivatives in therapy." Its fluorine atom enhances metabolic stability, a key consideration in drug pharmacokinetics—another high-traffic topic in PubMed and Google Scholar queries.

From an analytical perspective, techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS 896295-11-7. Researchers frequently search for "HPLC methods for nitrobenzamides" or "NMR shifts of fluorophenyl compounds," underscoring the need for detailed protocols. Stability studies under varying pH and temperature conditions are also relevant, aligning with industry demands for robust formulation strategies.

Beyond biomedical uses, this compound’s electrochemical properties have sparked interest in materials science, particularly in organic electronics. The nitro group’s redox activity makes it a candidate for conductive polymers—a niche but growing field, as seen in searches for "nitroaromatic materials."

In summary, N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-nitrobenzamide (CAS 896295-11-7) exemplifies the convergence of medicinal chemistry and advanced materials. Its versatility addresses trending scientific inquiries, from drug discovery to sustainable synthesis, ensuring its continued relevance in peer-reviewed and industrial discourse.